Cas no 5734-69-0 ((2Z)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(4-hydroxyphenyl)prop-2-enamide)

• Product name: (2Z)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(4-hydroxyphenyl)prop-2-enamide
• CAS No: 5734-69-0
• MF: C₁₈H₁₇N₃O₂
• MW: 307.34648
• CID: 1603463
• PubChem ID: 869354

(2Z)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(4-hydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-cyano-3-[4-(dimethylamino)phenyl]-N-(4-hydroxyphenyl)prop-2-enamide
• 2-Ethylamino-6
• 2-Ethylamino-6-methyl-4(3H)-Pyrimidinone
• 2-Ethylamino-6-methyl-4-pyrimidinol
• 5734-69-0

• Inchi： InChI=1S/C18H17N3O2/c1-21(2)16-7-3-13(4-8-16)11-14(12-19)18(23)20-15-5-9-17(22)10-6-15/h3-11,22H,1-2H3,(H,20,23)/b14-11+
• InChI Key： OTLWLAJRNWUNLV-SDNWHVSQSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 307.13221
• Monoisotopic Mass: 307.132077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.4

Experimental Properties

• Density: 1.294
• Boiling Point: 593°C at 760 mmHg
• Flash Point: 312.4°C
• Refractive Index: 1.701
• PSA: 76.36